1,3,5-trifluoro-2-(4-nitrobenzyl)benzene

• IUPAC Name: 1,3,5-trifluoro-2-[(4-nitrophenyl)methyl]benzene
• InChI: InChI=1S/C13H8F3NO2/c14-9-6-12(15)11(13(16)7-9)5-8-1-3-10(4-2-8)17(18)19/h1-4,6-7H,5H2
• InChI Key: FPDDUYHAJBDBCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=C(C=C(C=C2F)F)F)[N+](=O)[O-]
• Molecular Formula: C13H8F3NO2
• Molecular Weight: 267.20 g/mol

Description

1,3,5-trifluoro-2-(4-nitrobenzyl)benzene is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a highly versatile compound that has been studied extensively for its synthesis method, mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 1,3,5-trifluoro-2-(4-nitrobenzyl)benzene is not fully understood. However, studies have shown that it can act as an electron acceptor and donor, making it a useful compound in various chemical reactions.
Biochemical and Physiological Effects:
Studies have shown that 1,3,5-trifluoro-2-(4-nitrobenzyl)benzene has potential biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and has potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1,3,5-trifluoro-2-(4-nitrobenzyl)benzene in lab experiments include its high stability, reactivity, and versatility. However, its limitations include its high cost and potential toxicity.

Future Directions

The future directions for 1,3,5-trifluoro-2-(4-nitrobenzyl)benzene research include the development of new synthesis methods, the exploration of its potential applications in various fields, and the investigation of its mechanism of action. Additionally, further studies are needed to determine its safety and efficacy in various applications.
In conclusion, 1,3,5-trifluoro-2-(4-nitrobenzyl)benzene is a highly versatile compound that has potential applications in various fields. Its unique chemical properties make it an ideal candidate for the development of new drugs, catalysts, and materials. Further research is needed to fully understand its mechanism of action and determine its safety and efficacy in various applications.

Synthesis Methods

The synthesis of 1,3,5-trifluoro-2-(4-nitrobenzyl)benzene involves the reaction of 1,3,5-trifluorobenzene with 4-nitrobenzyl chloride in the presence of a catalyst. This reaction leads to the formation of the desired compound, which can be purified through various techniques, including recrystallization and chromatography.

Scientific Research Applications

1,3,5-trifluoro-2-(4-nitrobenzyl)benzene has been widely studied for its potential applications in various fields, including organic synthesis, material science, and medicinal chemistry. Its unique chemical properties make it an ideal candidate for the development of new drugs, catalysts, and materials.